2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H6Cl3N3OS2/c14-9-3-6(1-2-17-9)12(20)19-13-18-8(5-21-13)7-4-10(15)22-11(7)16/h1-5H,(H,18,19,20)
• InChI Key: DNBHJJNZVLQULV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)NC2=NC(=CS2)C3=C(SC(=C3)Cl)Cl)Cl
• Molecular Formula: C13H6Cl3N3OS2
• Molecular Weight: 390.7 g/mol

Description

Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Thiazole, or 1,3-thiazole, is a heterocyclic compound that contains both sulfur and nitrogen; the term ‘thiazole’ also refers to a large family of derivatives.

Synthesis Analysis

Pyridine is synthesized by the reaction of acetylene with hydrogen cyanide in a red-hot iron tube furnace. Thiazole derivatives have been synthesized through various methods, including reactions involving an intermediate compound with 2-chloro-N-(4-bromophenyl) acetamide.

Chemical Reactions Analysis

Pyridine compounds are known to participate in various chemical reactions. They often act as a base, similar to tertiary amines. Thiazole derivatives have been noted for their involvement in a wide range of reactions.

Physical And Chemical Properties Analysis

Pyridine is a colorless liquid with a distinct, unpleasant fish-like odor. It is miscible with water and most organic solvents. Thiazole is a colorless liquid with a pyridine-like odor and is slightly soluble in water.

Mechanism of Action

The mechanism of action of pyridine and thiazole derivatives is largely dependent on their chemical structure and the functional groups they contain. They can interact with various biological targets, such as proteins, and can have antimicrobial, antiviral, and other activities.

Safety and Hazards

Like many organic compounds, pyridine and thiazole derivatives should be handled with care. They can be harmful if ingested, inhaled, or come into contact with the skin. They may also be harmful to the environment.

Future Directions

Research into pyridine and thiazole derivatives is ongoing, with many potential applications in medicinal chemistry. They are being studied for their antimicrobial, antiviral, and other therapeutic properties.